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Compound of Interest

Compound Name: 3,4,5-Trichlorocatechol

Cat. No.: B154951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4,5-Trichlorocatechol (3,4,5-TCC) is a chlorinated aromatic compound belonging to the

catechol family. Its chemical formula is C₆H₃Cl₃O₂.[1][2] This guide provides an in-depth

overview of its chemical properties, metabolic origin, toxicological profile, and relevant

experimental methodologies. While not a direct subject of drug development due to its toxicity,

understanding its formation and mechanism of action is critical for toxicologists and

researchers in environmental science and drug metabolism, particularly in the context of

exposure to parent compounds like pentachlorophenol (PCP).

Chemical and Physical Properties
Quantitative data for 3,4,5-Trichlorocatechol are summarized below. These properties are

essential for understanding its environmental fate, solubility, and behavior in biological systems.
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Property Value Source(s)

Molecular Formula C₆H₃Cl₃O₂ [1][2]

Molecular Weight 213.45 g/mol [3]

IUPAC Name 3,4,5-trichlorobenzene-1,2-diol [2]

CAS Number 56961-20-7 [2][3]

Appearance White to Off-White Solid [3]

Melting Point ~115°C (estimate) [3]

Boiling Point ~306.43°C (estimate) [3]

Density ~1.6568 g/cm³ (estimate) [3]

Solubility
Slightly soluble in DMSO and

Methanol
[3]
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Metabolic Synthesis and Pathways
3,4,5-Trichlorocatechol is not typically synthesized for commercial purposes but is a

significant metabolite of other chlorinated compounds, most notably the widely used pesticide

Pentachlorophenol (PCP). In biological systems, particularly in mammals, PCP undergoes

metabolic transformation in the liver. The primary pathways involve oxidative dechlorination and

conjugation.

One of the key metabolic routes is the formation of tetrachlorohydroquinone (TCHQ), which can

be further metabolized.[4][5] Studies in rats have identified various metabolites of PCP in urine,

including tetrachlorophenols, tetrachlorocatechol, and trichlorohydroquinone.[6][7] Human liver

microsomes have also been shown to metabolize PCP, indicating that similar pathways occur

in humans.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/32816
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorocatechol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorocatechol
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorocatechol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB41341807.htm
https://pubchemlite.lcsb.uni.lu/e/compound/32816
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorocatechol
https://pubchemlite.lcsb.uni.lu/e/compound/32816
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorocatechol
https://www.benchchem.com/product/b154951?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp51.pdf
https://www.researchgate.net/figure/Scheme-for-the-metabolism-of-pentachlorophenol-PCP-and-production-of-protein-adducts_fig1_13242467
https://www.ncbi.nlm.nih.gov/books/NBK543344/
https://pubmed.ncbi.nlm.nih.gov/2219952/
https://www.ncbi.nlm.nih.gov/books/NBK590937/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the generalized metabolic pathway from Pentachlorophenol to

various chlorinated metabolites, including catechols.
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Metabolic pathway of Pentachlorophenol (PCP).

Toxicological Profile and Mechanism of Action
(Chloro)catechols are known to be toxic to a range of organisms. The toxicity generally

increases with the degree of chlorination.[9] 3,4,5-Trichlorocatechol exhibits significant

toxicity, primarily through its effects on cellular membranes.

The primary mechanism of toxicity for higher-chlorinated catechols like 3,4,5-TCC is the

uncoupling of oxidative and photophosphorylation.[9] This process disrupts the proton gradient

across mitochondrial or bacterial membranes, which is essential for ATP synthesis, leading to a

rapid depletion of cellular energy and eventual cell death. At lower levels of chlorination,

catechols may act as narcotics, but the uncoupling effect dominates for compounds like 3,4,5-

TCC.[9]

The compound is classified as harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[2] It is also noted as being very toxic to aquatic life with long-

lasting effects.[2]

Experimental Protocols
Detailed methodologies for assessing the toxicity of chlorinated catechols are crucial for

reproducible research. Below are protocols based on published studies.
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Experimental Protocol 1: In Vitro Membrane Toxicity
Assay
This protocol is adapted from studies assessing the membrane-disrupting effects of

(chloro)catechols.[9]

Objective: To quantify the membrane toxicity of 3,4,5-Trichlorocatechol by measuring the

decay of the membrane potential in bacterial chromatophores.

Biological System: Chromatophores isolated from the photosynthetic bacterium Rhodobacter

sphaeroides. These are vesicles containing the photosynthetic apparatus and are excellent

models for studying membrane potential.

Methodology:

Preparation of Chromatophores: Isolate chromatophores from cultured Rhodobacter

sphaeroides using standard cell lysis and centrifugation techniques.

Assay Buffer: Prepare a suitable buffer (e.g., Tris-HCl) at the desired pH (e.g., pH 7.0).

Membrane Potential Measurement:

Use a potential-sensitive fluorescent dye (e.g., oxonol VI) or ion-selective electrodes to

monitor the membrane potential.

Suspend the chromatophores in the assay buffer.

Generate a membrane potential by adding a substrate for the electron transport chain

(e.g., succinate) or by artificial ion gradients (e.g., using valinomycin and potassium).

Toxicity Measurement:

Once a stable membrane potential is established, add a known concentration of 3,4,5-
Trichlorocatechol (dissolved in a suitable solvent like DMSO).

Record the rate of decay of the membrane potential. The accelerated decay rate

compared to a control (solvent only) is a direct measure of the compound's uncoupling
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activity (membrane toxicity).

Data Analysis: Construct dose-response curves by plotting the rate of membrane potential

decay against the concentration of 3,4,5-Trichlorocatechol to determine metrics like the

EC₅₀ (the concentration causing 50% of the maximal effect).

Experimental Protocol 2: Acute Toxicity in Escherichia
coli
This protocol outlines a method for determining the acute toxicity of 3,4,5-Trichlorocatechol to
bacteria.[9]

Objective: To determine the acute toxicity (e.g., IC₅₀, the concentration inhibiting 50% of

growth or metabolic activity) of 3,4,5-Trichlorocatechol in Escherichia coli.

Biological System: A suitable strain of E. coli.

Methodology:

Bacterial Culture: Grow E. coli in a standard liquid medium (e.g., Luria-Bertani broth) to

the mid-logarithmic phase of growth.

Preparation of Test Solutions: Prepare a series of dilutions of 3,4,5-Trichlorocatechol in
the culture medium. A solvent control (e.g., DMSO) must be included.

Exposure:

In a microplate format, add the prepared bacterial culture to wells containing the

different concentrations of 3,4,5-TCC.

Incubate the microplate under appropriate conditions (e.g., 37°C with shaking) for a

defined period.

Toxicity Assessment: Measure the effect on the bacteria using one of the following

methods:

Growth Inhibition: Measure the optical density (e.g., at 600 nm) after the incubation

period to assess bacterial growth.
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Metabolic Activity: Use a metabolic indicator dye such as resazurin or MTT, which

changes color based on cellular metabolic activity.

Data Analysis: Plot the percentage of inhibition of growth or metabolic activity against the

logarithm of the 3,4,5-Trichlorocatechol concentration. Use this dose-response curve to

calculate the IC₅₀ value.

Relevance in Drug Development
Direct applications of 3,4,5-Trichlorocatechol in drug discovery are highly unlikely due to its

established toxicity. However, its study is relevant to drug development professionals for

several reasons:

Metabolite Toxicity: If a drug candidate has a chemical structure that could potentially be

metabolized to a chlorinated catechol, understanding the toxicity of such metabolites is a

critical part of the safety assessment.

Environmental Health: For drugs that may persist in the environment, their degradation

pathways could lead to toxic byproducts like 3,4,5-TCC, which has implications for

environmental risk assessment.

Mechanism of Action Studies: As a known uncoupler of oxidative phosphorylation, it can be

used as a positive control or tool compound in research focused on mitochondrial function

and toxicity.

Conclusion
3,4,5-Trichlorocatechol is a toxic metabolite of significant environmental and toxicological

concern. While its direct role in pharmaceutical development is non-existent, a thorough

understanding of its formation, properties, and mechanism of toxicity is indispensable for

researchers in toxicology, environmental science, and drug safety. The experimental protocols

provided offer a framework for the continued investigation of this and similar compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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